alpha-Hydroxytamoxifen
alpha-Hydroxytamoxifen
Alpha-Hydroxytamoxifen is a stilbenoid.
Brand Name:
Vulcanchem
CAS No.:
97151-02-5
VCID:
VC20750778
InChI:
InChI=1S/C26H29NO2/c1-20(28)25(21-10-6-4-7-11-21)26(22-12-8-5-9-13-22)23-14-16-24(17-15-23)29-19-18-27(2)3/h4-17,20,28H,18-19H2,1-3H3/b26-25-
SMILES:
CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3)O
Molecular Formula:
C26H29NO2
Molecular Weight:
387.5 g/mol
alpha-Hydroxytamoxifen
CAS No.: 97151-02-5
Cat. No.: VC20750778
Molecular Formula: C26H29NO2
Molecular Weight: 387.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alpha-Hydroxytamoxifen is a stilbenoid. |
|---|---|
| CAS No. | 97151-02-5 |
| Molecular Formula | C26H29NO2 |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | (E)-4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenylbut-3-en-2-ol |
| Standard InChI | InChI=1S/C26H29NO2/c1-20(28)25(21-10-6-4-7-11-21)26(22-12-8-5-9-13-22)23-14-16-24(17-15-23)29-19-18-27(2)3/h4-17,20,28H,18-19H2,1-3H3/b26-25- |
| Standard InChI Key | BPHFBQJMFWCHGH-QPLCGJKRSA-N |
| Isomeric SMILES | CC(/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCN(C)C)/C3=CC=CC=C3)O |
| SMILES | CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3)O |
| Canonical SMILES | CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3)O |
| Appearance | Assay:≥98%A crystalline solid |
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